Cas no 143301-97-7 (1-(Diphenylmethyl)-4-ethynylbenzene)

• Product Name: 1-(Diphenylmethyl)-4-ethynylbenzene
• CAS No: 143301-97-7
• MF: C₂₁H₁₆
• MW: 268.351745605469
• CID: 2775959
• PubChem ID: 15012598
• Update Time: 2025-04-21

1-(Diphenylmethyl)-4-ethynylbenzene Chemical and Physical Properties

Names and Identifiers

• 143301-97-7
• 1-(Diphenylmethyl)-4-ethynylbenzene
• 1,1'-[(4-Ethynylphenyl)methylene]dibenzene
• DTXSID90566928

• Inchi： 1S/C21H16/c1-2-17-13-15-20(16-14-17)21(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h1,3-16,21H
• InChI Key： YDIGYBJTZCEYRI-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 268.125200510Da
• Monoisotopic Mass: 268.125200510Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 0Ų